N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide

• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol
• IUPAC Name: N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H19N3O4S/c1-14(10-6-2-5-9-13)20(18,19)12-8-4-3-7-11(12)15(16)17/h3-4,7-8H,2,5-6,9-10,13H2,1H3
• InChI Key: JFHUESFSEJAFPX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCCN)S(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Description

N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C12H19N3O4S and its molecular weight is 301.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl 5-(N-methyl-2-nitrophenylsulfonamido)pentylcarbamate 30d (31.5 g, 79 mmoles) and trifluoro acetic acid (29.2 mL, 5 eq) in DCM (300 mL) was stirred at RT until completion (˜16 h). The RM was then concentrated under vacuo, redissolved in DCM, washed with a saturated sodium bicarbonate aqueous solution (2 times), then brine, dried over magnesium sulfate, filtered and concentrated. Trituration in diisopropyl ether afforded 23.7 g (quantitative yield) of N-(5-aminopentyl)-N-methyl-2-nitrobenzenesulfonamide 26a as a slightly yellow solid; m/z 302 [M+H]+.